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Compound of Interest

Compound Name: Triphenylcarbinol

Cat. No.: B194598 Get Quote

For researchers, scientists, and drug development professionals, the efficient synthesis of

triphenylcarbinol is a foundational step in various chemical applications. This guide provides

an objective comparison of common synthetic routes to triphenylcarbinol, focusing on the

widely utilized Grignard reaction with various starting materials and the classic Friedel-Crafts

reaction. Experimental data on yields, reaction conditions, and detailed protocols are presented

to aid in the selection of the most suitable method for specific laboratory needs.

Comparison of Synthetic Routes to
Triphenylcarbinol
The synthesis of triphenylcarbinol can be achieved through several pathways, with the

Grignard reaction being the most prevalent and versatile. The choice of starting material for the

Grignard synthesis influences the stoichiometry and reaction conditions. An alternative, classic

approach is the Friedel-Crafts reaction, which involves a two-step process.
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Starting
Material(s
)

Reaction
Type

Reagents
Solvent(s
)

Reaction
Time

Reported
Yield (%)

Melting
Point (°C)

Ethyl

Benzoate

Grignard

Reaction

Phenylmag

nesium

bromide,

H₂SO₄

Diethyl

ether,

Benzene

~2 hours 89-93%[1] 161-162[1]

Methyl

Benzoate

Grignard

Reaction

Phenylmag

nesium

bromide,

H₂SO₄

Diethyl

ether

Not

explicitly

stated

Up to

100% (in a

specific

experiment

)

157-159

Benzophen

one

Grignard

Reaction

Phenylmag

nesium

bromide,

H₂SO₄

Diethyl

ether,

Benzene

~1 hour
~89-93%

[1]

Not

explicitly

stated

Benzophen

one

Grignard

Reaction

Phenylmag

nesium

bromide,

H₂SO₄

Diethyl

ether

Not

explicitly

stated

29.08%[2] 128-130[2]

Benzene &

Carbon

Tetrachlori

de

Friedel-

Crafts

Alkylation

&

Hydrolysis

AlCl₃, HCl,

H₂O

Benzene,

Carbon

Tetrachlori

de

>24 hours

68-84%

(for

triphenylm

ethane

intermediat

e)[3]

Not

explicitly

stated for

triphenylca

rbinol

Synthesis Pathways Overview
The following diagram illustrates the primary synthetic routes to triphenylcarbinol discussed in

this guide.
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Grignard Reaction

Friedel-Crafts Reaction

Ethyl Benzoate

Triphenylcarbinol
+ 2 eq. PhMgBr

then H₃O⁺

Methyl Benzoate

+ 2 eq. PhMgBr
then H₃O⁺

Benzophenone

+ 1 eq. PhMgBr
then H₃O⁺

Phenylmagnesium
bromide

Benzene

Triphenylchloromethane
+ CCl₄, AlCl₃

Carbon
Tetrachloride

Hydrolysis (H₂O)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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